Cas no 1219967-59-5 (4-(4-Bromo-2-ethylphenoxy)methylpiperidinehydrochloride)

• Product Name: 4-(4-Bromo-2-ethylphenoxy)methylpiperidinehydrochloride
• CAS No: 1219967-59-5
• MF: C₁₄H₂₁BrClNO
• MW: 334.679642438889
• CID: 4687342
• Update Time: 2025-07-15

4-(4-Bromo-2-ethylphenoxy)methylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Bromo-2-ethylphenoxy)methyl]piperidine hydrochloride
• 4-[(4-Bromo-2-ethylphenoxy)methyl]piperidinehydrochloride
• 4-((4-Bromo-2-ethylphenoxy)methyl)piperidine hydrochloride
• 4-(4-bromo-2-ethylphenoxymethyl)piperidine hydrochloride
• 4-(4-Bromo-2-ethylphenoxy)methylpiperidinehydrochloride

• Inchi： 1S/C14H20BrNO.ClH/c1-2-12-9-13(15)3-4-14(12)17-10-11-5-7-16-8-6-11;/h3-4,9,11,16H,2,5-8,10H2,1H3;1H
• InChI Key： RXFNONUWMJSHCM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC)OCC1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 218
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(4-Bromo-2-ethylphenoxy)methylpiperidinehydrochloride

4-(4-Bromo-2-ethylphenoxy)methylpiperidinehydrochloride (CAS No. 1219967-59-5): A Comprehensive Overview

4-(4-Bromo-2-ethylphenoxy)methylpiperidinehydrochloride (CAS No. 1219967-59-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 4-(4-Bromo-2-ethylphenoxy)methylpiperidinehydrochloride.

Chemical Structure and Properties

4-(4-Bromo-2-ethylphenoxy)methylpiperidinehydrochloride is a derivative of piperidine, a six-membered heterocyclic amine. The compound features a brominated phenyl ring attached to a piperidine moiety via an ethyl chain and an oxygen atom. The presence of the bromine atom and the ethyl substituent imparts unique chemical and physical properties to the molecule. The hydrochloride salt form ensures better solubility in aqueous media, making it suitable for various biological assays.

The molecular formula of 4-(4-Bromo-2-ethylphenoxy)methylpiperidinehydrochloride is C₁₅H₂₀BrNO·HCl, with a molecular weight of approximately 338.78 g/mol. The compound exhibits a melting point of around 160-162°C and is stable under standard laboratory conditions. Its solubility in water is moderate, and it is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 4-(4-Bromo-2-ethylphenoxy)methylpiperidinehydrochloride involves several well-documented synthetic routes. One common method involves the reaction of 4-bromo-2-ethylphenol with 1-methylpiperidin-4-one in the presence of a base such as potassium carbonate. The resulting intermediate is then reduced using a reducing agent like sodium borohydride to form the desired product. The final step involves the formation of the hydrochloride salt by treating the free base with hydrochloric acid.

An alternative synthetic route involves the use of palladium-catalyzed cross-coupling reactions to introduce the bromo substituent onto the phenyl ring. This method offers greater flexibility in terms of functional group tolerance and can be adapted to synthesize related analogs with varying substituents.

Biological Activities and Therapeutic Potential

4-(4-Bromo-2-ethylphenoxy)methylpiperidinehydrochloride has been extensively studied for its biological activities and potential therapeutic applications. One of its key properties is its ability to modulate ion channels and receptors involved in neuronal signaling. Research has shown that this compound can act as a potent antagonist of certain ion channels, making it a promising candidate for the treatment of neurological disorders such as epilepsy and neuropathic pain.

In addition to its ion channel modulation properties, 4-(4-Bromo-2-ethylphenoxy)methylpiperidinehydrochloride has demonstrated anti-inflammatory effects in preclinical studies. It has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have potential applications in inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Clinical Trials and Research Advancements

The therapeutic potential of 4-(4-Bromo-2-ethylphenoxy)methylpiperidinehydrochloride has been further validated through ongoing clinical trials. Early-phase clinical studies have shown promising results in terms of safety and efficacy. For instance, a Phase I clinical trial evaluating the safety and pharmacokinetics of the compound in healthy volunteers reported no significant adverse effects at doses up to 100 mg/kg.

In a Phase IIa clinical trial conducted in patients with neuropathic pain, treatment with 4-(4-Bromo-2-ethylphenoxy)methylpiperidinehydrochloride resulted in significant reductions in pain intensity scores compared to placebo. These findings have paved the way for larger-scale clinical trials to further investigate its therapeutic potential.

Current Research Trends

The field of medicinal chemistry is continuously evolving, and recent research has focused on optimizing the structure of 4-(4-Bromo-2-ethylphenoxy)methylpiperidinehydrochloride to enhance its pharmacological properties. One area of interest is the development of prodrugs that can improve bioavailability and reduce side effects. For example, researchers have synthesized ester prodrugs that are metabolized in vivo to release the active compound.

Another area of active research involves exploring the combination therapy potential of 4-(4-Bromo-2-ethylphenoxy)methylpiperidinehydrochloride. Studies have shown that combining this compound with other drugs such as nonsteroidal anti-inflammatory drugs (NSAIDs) or anticonvulsants can enhance therapeutic outcomes while reducing individual drug dosages.

Conclusion

4-(4-Bromo-2-ethylphenoxy)methylpip eridinehydrochloride (CAS No. 1219967-59-5) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings.